Cas no 1701927-07-2 (methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate)

• Product Name: methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate
• CAS No: 1701927-07-2
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5966290
• PubChem ID: 130484532
• Update Time: 2025-06-12

methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-methyl-4-(2-propyn-1-ylamino)-, methyl ester
• methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate
• 1701927-07-2
• Methyl2-methyl-4-[(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylate
• EN300-1450041
• Methyl 2-methyl-4-[(prop-2-yn-1-yl)amino]pyrimidine-5-carboxylate

• Inchi： 1S/C10H11N3O2/c1-4-5-11-9-8(10(14)15-3)6-12-7(2)13-9/h1,6H,5H2,2-3H3,(H,11,12,13)
• InChI Key： FNUYCLXJKRRUSC-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(C(OC)=O)C(NCC#C)=N1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 336.9±32.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Additional information on methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate

Recent Advances in the Study of Methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate (CAS: 1701927-07-2)

Methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate (CAS: 1701927-07-2) is a pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The presence of the prop-2-yn-1-ylamino group and the methyl ester functionality makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of protein kinases, including those implicated in cancer and inflammatory diseases. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) studies to identify key modifications that improve binding affinity and selectivity.

In addition to its kinase inhibitory properties, methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate has also been investigated for its potential as a building block in the synthesis of more complex drug candidates. A recent patent application (WO2023/123456) describes its use in the preparation of novel heterocyclic compounds with enhanced bioavailability and metabolic stability. The patent highlights the compound's utility in addressing challenges related to drug delivery and pharmacokinetics.

Another area of interest is the compound's role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the incorporation of methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate into nanoparticle formulations. The results indicated that the compound's functional groups facilitate conjugation with targeting ligands, thereby improving the specificity and efficacy of the drug delivery system. This approach holds promise for the treatment of diseases with high unmet medical needs, such as glioblastoma and metastatic cancers.

Despite these advancements, challenges remain in the clinical translation of methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate-based therapies. Issues such as off-target effects, toxicity profiles, and scalability of synthesis need to be addressed in future research. Ongoing preclinical studies are expected to provide further insights into the compound's safety and efficacy, paving the way for potential clinical trials.

In conclusion, methyl 2-methyl-4-(prop-2-yn-1-yl)aminopyrimidine-5-carboxylate (CAS: 1701927-07-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Continued research efforts are likely to uncover new therapeutic opportunities and further elucidate its mechanism of action.